Cas no 2463-81-2 (6-methyl-2-(propan-2-yl)pyrimidine-4-thiol)

• Product Name: 6-methyl-2-(propan-2-yl)pyrimidine-4-thiol
• CAS No: 2463-81-2
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• MDL: MFCD07687075
• CID: 257329
• PubChem ID: 7131471
• Update Time: 2025-09-18

6-methyl-2-(propan-2-yl)pyrimidine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinethione,6-methyl-2-(1-methylethyl)-
• 2-ISOPROPYL-6-METHYLPYRIMIDINE-4-THIOL
• 6-methyl-2-propan-2-yl-1H-pyrimidine-4-thione
• 6-methyl-2-(propan-2-yl)pyrimidine-4-thiol

• MDL： MFCD07687075
• Inchi： 1S/C8H12N2S/c1-5(2)8-9-6(3)4-7(11)10-8/h4-5H,1-3H3,(H,9,10,11)
• InChI Key： CUTHWZYJFMSAIL-UHFFFAOYSA-N
• SMILES： S=C1C=C(C)NC(C(C)C)=N1

Computed Properties

• Exact Mass: 167.06443
• Monoisotopic Mass: 167.064294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.8

Experimental Properties

• Boiling Point: 246.8°Cat760mmHg
• Flash Point: 103.1°C
• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinethiones